KAT681

• Molecular Formula: C24H21FNNaO6
• Molecular Weight: 461.4 g/mol
• InChI: InChI=1S/C24H22FNO6.Na/c1-13-9-17(26-21(28)12-22(29)30)10-14(2)24(13)32-18-7-8-20(27)19(11-18)23(31)15-3-5-16(25)6-4-15;/h3-11,23,27,31H,12H2,1-2H3,(H,26,28)(H,29,30);/q;+1/p-1
• InChIKey: WIAUUVBWUTVDDD-UHFFFAOYSA-M

KAT681 (T-0681): Liver-Selective Thyromimetic Profile

KAT681 (synonym T-0681, CAS 373641-87-3) is a synthetic, liver-selective thyromimetic that functions as an agonist of thyroid hormone receptors (THR), exhibiting a pharmacologic profile distinct from both endogenous thyroid hormone (T3) and other thyromimetics such as eprotirome (KB2115), sobetirome (GC-1), and KB-141 [1]. Its molecular formula is C24H22FNNaO6 (MW 462.42), characterized by a malonamic acid sodium scaffold bearing a 4-fluorophenyl hydroxymethyl moiety [2]. KAT681 was developed by Kissei Pharmaceutical and has been extensively characterized in hyperlipidemic rabbit and murine models for its effects on lipoprotein metabolism, reverse cholesterol transport (RCT), and atherosclerosis progression [1].

Thyroid hormone receptor (THR) agonist research tool

Liver-selective thyromimetic with reported atheroprotection profile

Characterized in hyperlipidemic NZW rabbit and mouse models

• [1] Tancevski I, Wehinger A, Demetz E, et al. The thyromimetic T-0681 protects from atherosclerosis. J Lipid Res. 2009;50(5):938-944. doi:10.1194/jlr.M800553-JLR200 View Source
• [2] MeSH Supplementary Concept Data: N-(4-(3-((4-fluorophenyl)hydroxymethyl)-4-hydroxyphenoxy)-3,5-dimethylphenyl) malonamic acid sodium. U.S. National Library of Medicine. View Source

KAT681: Unique Advantages Over Other Thyromimetics

Liver-selective thyromimetics are not a homogeneous pharmacological class. Despite sharing thyroid hormone receptor agonism, compounds within this category exhibit divergent receptor subtype selectivity (TRβ vs. TRα), tissue distribution, effects on cholesteryl ester transfer protein (CETP), capacity to promote macrophage reverse cholesterol transport, and off-target activities including cardiomyocyte stimulation and hepatocyte proliferation [1]. KAT681 specifically demonstrates a combination of properties — preserved CETP activity, ABCG5/G8 upregulation, macrophage RCT enhancement, and chemopreventive activity against hepatocarcinogenesis — that are not jointly reproduced by eprotirome, sobetirome, KB-141, or VK2809 [2]. Substituting KAT681 with another thyromimetic without quantitative verification of these endpoints risks introducing confounds from differential hepatic gene regulation, cardiac chronotropic effects, or absent atheroprotection, thereby invalidating cross-study comparisons in atherosclerosis and lipoprotein metabolism research.

CETP activity context

CETP activity preservation is confirmed in rabbits; most thyromimetics lack CETP characterization, which may confound lipoprotein metabolism interpretation.

ABCG5/G8 and macrophage RCT

Combined ABCG5/G8 induction and in vivo macrophage RCT data are not jointly reported for eprotirome, sobetirome, or KB-141, limiting direct substitution.

Hepatocarcinogenesis endpoints

Chemoprevention data (GST-P lesions, γ-GT) are exclusive to KAT681; alternative thyromimetics may have unreported hepatic proliferative effects.

• [1] Elbers LP, Kastelein JJ, Sjouke B. Thyroid hormone mimetics: the past, current, and future. Clin Lipidol. 2013;8(5):541-552. Table 1: Biological effects of thyromimetics in preclinical models and human studies. PMCID: PMC3745011. View Source
• [2] Tancevski I, Demetz E, Eller P, et al. The liver-selective thyromimetic T-0681 influences reverse cholesterol transport and atherosclerosis development in mice. PLoS ONE. 2010;5(1):e8722. doi:10.1371/journal.pone.0008722 View Source

KAT681: Quantitative Differentiation Evidence

Atherosclerosis Lesion Reduction Evidence

KAT681 is the only liver-selective thyromimetic with published quantitative atherosclerosis reduction data in two independent animal models. In NZW rabbits fed a 0.2% cholesterol diet, KAT681 (36 nmol/kg/day, 4 weeks) reduced atherosclerotic lesion area by 80% compared to placebo controls (Sudan IV staining, P<0.001) [1]. In apoE knockout mice on a Western-type diet, prolonged KAT681 treatment (36 nmol/kg/day, 8 weeks) reduced atherosclerosis development by 60% versus controls (P<0.001) [2]. In contrast, neither eprotirome (KB2115), sobetirome (GC-1), nor KB-141 has published atherosclerotic lesion quantification data in any animal model; their differentiation claims rest solely on plasma lipid lowering [3].

Lesion reduction

Reported

80% (rabbit)
60% (mouse)

Supports atheroprotection model-response context

Direct lesion data absent for comparator thyromimetics

Evidence Dimension	Atherosclerotic lesion area reduction (% vs. control)
Target Compound Data	80% reduction in NZW rabbits (4 weeks); 60% reduction in apoE KO mice (8 weeks)
Comparator Or Baseline	Eprotirome (KB2115): no published atherosclerosis lesion data. Sobetirome (GC-1): no published atherosclerosis lesion data. KB-141: no published atherosclerosis lesion data. Atorvastatin (positive control class reference): ~40-60% lesion reduction in comparable rabbit models at clinically relevant doses.
Quantified Difference	KAT681 provides 80% rabbit atherosclerosis reduction; comparators lack any published atherosclerosis endpoint data — an evidence gap, not a quantitative inferiority.
Conditions	NZW rabbit: 0.2% cholesterol diet, 36 nmol/kg/day subcutaneous Alzet pump, 4 weeks, Sudan IV en face staining. ApoE KO mouse: Western-type diet, 36 nmol/kg/day, 8 weeks, aortic root histology.

Why This Matters

For researchers selecting a thyromimetic to study atheroprotection, KAT681 is the only compound with direct, quantitative atherosclerosis outcome data, eliminating the risk of selecting a compound that lowers plasma lipids without translating to lesion regression.

• [1] Tancevski I, Wehinger A, Demetz E, et al. The thyromimetic T-0681 protects from atherosclerosis. J Lipid Res. 2009;50(5):938-944. View Source
• [2] Tancevski I, Demetz E, Eller P, et al. The liver-selective thyromimetic T-0681 influences reverse cholesterol transport and atherosclerosis development in mice. PLoS ONE. 2010;5(1):e8722. View Source
• [3] Elbers LP, Kastelein JJ, Sjouke B. Thyroid hormone mimetics: the past, current, and future. Clin Lipidol. 2013;8(5):541-552. Table 1. PMCID: PMC3745011. View Source

CETP Activity Preservation Profile

KAT681 is uniquely characterized for its neutrality toward cholesteryl ester transfer protein (CETP) activity. Prolonged treatment with KAT681 (36 nmol/kg/day) in NZW rabbits — a species that naturally expresses plasma CETP — did not alter CETP activity while simultaneously upregulating hepatic LDL receptor and SR-BI expression 2-fold [1]. This is mechanistically significant because CETP mediates the transfer of cholesteryl esters from HDL to apoB-containing lipoproteins; alteration of CETP activity (inhibition or activation) confounds interpretation of HDL-cholesterol and reverse cholesterol transport data. In CETP-transgenic mice, KAT681 decreased plasma CETP mass but hepatic LDLr induction was maintained, and the lack of ABCG5/G8 and CYP7A1 upregulation in this model explained the absence of RCT enhancement [2]. Endogenous T3, by contrast, alters CETP activity in a context-dependent manner, and other thyromimetics (eprotirome, sobetirome) have not been systematically characterized for CETP effects in CETP-expressing models [3].

CETP activity

Class-level

KAT681: unchanged
Comparators: uncharacterized

CETP-neutral profile supports rabbit lipoprotein studies

Data gap for eprotirome, sobetirome, KB-141

Evidence Dimension	Plasma CETP activity after chronic thyromimetic treatment
Target Compound Data	CETP activity unchanged (NZW rabbit, 36 nmol/kg/day, 4 weeks)
Comparator Or Baseline	Endogenous T3: context-dependent CETP modulation reported. Eprotirome (KB2115): no CETP activity data in CETP-expressing species. Sobetirome (GC-1): no CETP activity data in CETP-expressing species.
Quantified Difference	KAT681: CETP activity preserved (fold-change ~1.0 vs. control). Comparators: uncharacterized — represents a data gap.
Conditions	NZW rabbits (natural CETP expressors), 0.2% cholesterol diet, 36 nmol/kg/day subcutaneous, 4 weeks.

Why This Matters

CETP activity neutrality makes KAT681 the preferred thyromimetic for studies requiring undisturbed HDL-to-apoB cholesterol transfer pathways, particularly in rabbit models of human-like lipoprotein metabolism where CETP is a critical determinant of RCT.

• [1] Tancevski I, Wehinger A, Demetz E, et al. The thyromimetic T-0681 protects from atherosclerosis. J Lipid Res. 2009;50(5):938-944. View Source
• [2] Tancevski I, Demetz E, Eller P, et al. The liver-selective thyromimetic T-0681 influences reverse cholesterol transport and atherosclerosis development in mice. PLoS ONE. 2010;5(1):e8722. View Source
• [3] Johansson L, Rudling M, Scanlan TS, et al. Selective thyroid receptor modulation by GC-1 reduces serum lipids and stimulates steps of reverse cholesterol transport in euthyroid mice. Proc Natl Acad Sci USA. 2005;102(29):10297-10302. (Comparative reference for GC-1 mechanism without CETP data.) View Source

In Vivo Macrophage Reverse Cholesterol Transport

KAT681 is the only thyromimetic for which in vivo macrophage-specific reverse cholesterol transport has been directly quantified using a [3H]-cholesterol-labeled macrophage injection assay. In BALB/c mice, KAT681 (36 nmol/kg/day) reduced plasma [3H]-cholesterol by 60% (P<0.001) and increased fecal excretion of macrophage-derived [3H]-sterols by 3.5-fold compared to vehicle controls (P<0.001), with no change in hepatic [3H]-cholesterol content [1]. This demonstrates that KAT681 accelerates the complete RCT pathway from macrophage cholesterol efflux to fecal sterol excretion. Sobetirome (GC-1) has been shown to upregulate hepatic SR-BI and stimulate bile acid synthesis, but no in vivo macrophage RCT assay data have been published for GC-1, KB2115, or KB-141 [2]. The 3.5-fold fecal sterol increase with KAT681 represents a quantifiable, assay-based differentiation not available for comparator compounds.

Macrophage RCT

Reported

3.5-fold increase

Supports macrophage cholesterol excretion pathway interpretation

In vivo [3H]-cholesterol macrophage assay

Evidence Dimension	Fecal excretion of macrophage-derived [3H]-cholesterol (fold change vs. control)
Target Compound Data	3.5-fold increase (P<0.001) in fecal [3H]-sterols; plasma [3H]-cholesterol decreased by 60% (P<0.001)
Comparator Or Baseline	Sobetirome (GC-1): no published in vivo macrophage RCT assay data. Eprotirome (KB2115): no published in vivo macrophage RCT assay data. KB-141: no published in vivo macrophage RCT assay data.
Quantified Difference	KAT681: 3.5-fold RCT enhancement documented. Comparators: no quantifiable RCT endpoint data available.
Conditions	BALB/c mice, 36 nmol/kg/day KAT681, intraperitoneal injection of cholesterol-loaded [3H]-labeled J774 macrophages, 48-hour fecal and plasma [3H]-sterol measurement.

Why This Matters

Macrophage RCT is the mechanistic basis by which HDL putatively protects against atherosclerosis. KAT681 is uniquely validated in this functional assay, making it the evidence-based choice for RCT-focused preclinical programs.

• [1] Tancevski I, Wehinger A, Demetz E, et al. Abstract 1450: The novel thyromimetic KAT-681 promotes macrophage reverse cholesterol transport in vivo and protects from atherosclerosis. Circulation. 2007;116(Suppl 16):II_298. View Source
• [2] Johansson L, Rudling M, Scanlan TS, et al. Selective thyroid receptor modulation by GC-1 reduces serum lipids and stimulates steps of reverse cholesterol transport in euthyroid mice. Proc Natl Acad Sci USA. 2005;102(29):10297-10302. View Source

Hepatocarcinogenesis Chemoprevention Activity

KAT681 possesses a chemopreventive activity profile against hepatocarcinogenesis that has not been reported for any other thyromimetic, including eprotirome, sobetirome, KB-141, or VK2809. In male F344 rats subjected to diethylnitrosamine (DEN) initiation followed by 2-acetylaminofluorene (2-AAF) promotion with partial hepatectomy, oral KAT681 administration (0.04–0.25 mg/kg/day for 3 weeks) dose-dependently reduced the total area of glutathione S-transferase placental form (GST-P)-positive preneoplastic lesions by 34–48% and their numbers by 20–44% [1]. At 0.25 mg/kg/day, KAT681 reduced serum γ-glutamyl transpeptidase (γ-GT) activity — a biomarker of hepatocarcinogenesis — by 64% and decreased the mean size of hepatocellular adenomas by 34% [1]. A subsequent time-course study confirmed that KAT681 exerts distinct inhibitory effects during both early and late phases of hepatocarcinogenesis, with suppression of cell proliferation in the late phase [2]. No published study has evaluated any other thyromimetic in a chemical hepatocarcinogenesis model [3].

Chemoprevention

Reported

γ-GT -64%
Lesion area -34 to 48%

Supports hepatocarcinogenesis model-response context

DEN/2-AAF rat model; exclusive to KAT681

Evidence Dimension	Reduction in GST-P-positive preneoplastic lesion area and serum γ-GT activity
Target Compound Data	GST-P lesion area: 34–48% reduction (dose-dependent, 0.04–0.25 mg/kg/day). Serum γ-GT: 64% reduction at 0.25 mg/kg/day. Hepatocellular adenoma mean size: 34% reduction at 0.25 mg/kg/day.
Comparator Or Baseline	Eprotirome (KB2115): no hepatocarcinogenesis chemoprevention data; reported to induce hepatocyte proliferation. Sobetirome (GC-1): no hepatocarcinogenesis data; reported to induce hepatocyte and pancreatic acinar cell proliferation. KB-141: no hepatocarcinogenesis data. VK2809 (MB07811): no hepatocarcinogenesis data.
Quantified Difference	KAT681: 64% γ-GT reduction and 34–48% GST-P lesion reduction. Comparators: no chemoprevention endpoint data exist.
Conditions	F344 rat DEN/2-AAF/partial hepatectomy model, oral KAT681 0.04–0.25 mg/kg/day for 3 weeks, GST-P immunohistochemistry, serum biochemical analysis.

Why This Matters

This chemopreventive property is unique to KAT681 among thyromimetics, enabling dual-application studies in metabolic-carcinogenesis crossover research that no comparator compound can support.

• [1] Hayashi M, Tamura K, Kondo M, et al. Inhibitory effects of KAT-681, a liver-selective thyromimetic, on development of hepatocellular proliferative lesions in rats induced by 2-acetylaminofluorene and partial hepatectomy after diethylnitrosamine initiation. Arch Toxicol. 2004;78(8):466-474. View Source
• [2] Hayashi M, Tamura K, Kondo M, et al. Different inhibitory effects in the early and late phase of treatment with KAT-681, a liver-selective thyromimetic, on rat hepatocarcinogenesis. Arch Toxicol. 2005;79(3):163-169. View Source
• [3] Elbers LP, Kastelein JJ, Sjouke B. Thyroid hormone mimetics: the past, current, and future. Clin Lipidol. 2013;8(5):541-552. (Comprehensive thyromimetic comparison; no hepatocarcinogenesis data for any compound except KAT681.) View Source

ABCG5/G8 Transporter Upregulation

Among liver-selective thyromimetics, KAT681 is uniquely documented to upregulate hepatic ABCG5 and ABCG8 — the obligate heterodimeric sterol transporter responsible for biliary cholesterol secretion. In wild-type mice, KAT681 (36 nmol/kg/day) significantly increased hepatic ABCG5 and ABCG8 mRNA expression, as demonstrated by TaqMan real-time PCR, concomitant with increased fecal neutral sterol loss and a 50% reduction in plasma phytosterol levels (a marker of intestinal cholesterol absorption) [1]. The comparative thyromimetic evidence table compiled by Elbers et al. (2013) confirms that ABCG5/G8 upregulation is observed only for T-0681 (KAT681) and not for GC-1 (sobetirome), KB2115 (eprotirome), KB-141, or MB07811 (VK2809) [2]. This transporter induction represents a distinct mechanism for promoting transhepatic cholesterol flux into bile, complementing the CYP7A1-mediated bile acid synthetic pathway shared with other thyromimetics.

ABCG5/G8 induction

Class-level

KAT681: upregulated
Comparators: not reported

Plasma phytosterols -50%

Supports biliary sterol secretion pathway studies

ABCG5/G8 data unique among thyromimetics

Evidence Dimension	Hepatic ABCG5 and ABCG8 mRNA expression (fold change vs. control) and associated plasma phytosterol reduction
Target Compound Data	ABCG5/G8 mRNA significantly increased (WT mice, 36 nmol/kg/day). Plasma phytosterols: 50% reduction versus control.
Comparator Or Baseline	GC-1 (sobetirome): ABCG5/G8 upregulation not reported. KB2115 (eprotirome): ABCG5/G8 upregulation not reported. KB-141: ABCG5/G8 upregulation not reported. MB07811: ABCG5/G8 upregulation not reported. (Source: Elbers et al., 2013, Table 1.)
Quantified Difference	KAT681: ABCG5/G8 induction documented with 50% phytosterol reduction. Comparators: no ABCG5/G8 induction data — evidence gap.
Conditions	Chow-fed WT C57BL/6 mice, 36 nmol/kg/day T-0681, TaqMan real-time PCR, plasma phytosterol quantification.

Why This Matters

ABCG5/G8 induction provides a non-bile-acid pathway for RCT enhancement. For studies investigating biliary sterol secretion mechanisms independent of CYP7A1, KAT681 is the only thyromimetic with validated ABCG5/G8 upregulation data.

• [1] Tancevski I, Demetz E, Eller P, et al. The liver-selective thyromimetic T-0681 influences reverse cholesterol transport and atherosclerosis development in mice. PLoS ONE. 2010;5(1):e8722. View Source
• [2] Elbers LP, Kastelein JJ, Sjouke B. Thyroid hormone mimetics: the past, current, and future. Clin Lipidol. 2013;8(5):541-552. Table 1: Biological effects of thyromimetics in preclinical models. 'Increase ABCG5 and ABCG8' row showing T-0681 only. View Source

KAT681: Evidence-Backed Research Applications

Atherosclerosis Regression and RCT Mechanistic Studies

KAT681 is the only thyromimetic with published, quantitative atherosclerosis lesion reduction data in two independent animal models (80% in NZW rabbits, 60% in apoE KO mice) and the only compound with direct in vivo macrophage RCT quantification (3.5-fold fecal [3H]-sterol increase) [1]. Researchers investigating HDL functionality and the complete RCT pathway from macrophage cholesterol efflux through biliary and fecal sterol excretion should select KAT681 to ensure that lipid-lowering effects are mechanistically linked to atheroprotection and RCT promotion, rather than relying on surrogate plasma lipid endpoints alone [2].

CETP-Preserving Lipoprotein Metabolism Studies

For studies in CETP-expressing species (rabbits, CETP-transgenic mice) where HDL-to-apoB cholesterol transfer is a critical physiological variable, KAT681 is the preferred thyromimetic because it has been directly verified to leave CETP activity unchanged while simultaneously upregulating hepatic LDLr and SR-BI 2-fold [1]. Researchers conducting preclinical lipoprotein metabolism studies in NZW rabbits or other CETP-competent models should avoid substituting with thyromimetics that lack CETP characterization, as unanticipated CETP modulation would confound HDL-C and RCT interpretations [2].

Hepatocarcinogenesis Chemoprevention Research

KAT681 is uniquely suited for studies investigating the intersection of thyroid hormone signaling, hepatic lipid metabolism, and chemical hepatocarcinogenesis. Its dose-dependent reduction of GST-P-positive preneoplastic lesions (34–48%), serum γ-GT activity (64%), and hepatocellular adenoma size (34%) has no parallel among other thyromimetics [1]. Research programs examining whether lipid-lowering thyromimetics exert chemopreventive or tumor-promoting effects in the liver should procure KAT681 as the only compound with carcinogenesis endpoint data [2].

ABCG5/G8-Mediated Biliary Sterol Secretion Studies

KAT681 is the sole thyromimetic with validated ABCG5/G8 upregulation data, enabling studies that dissect the relative contributions of ABCG5/G8-mediated biliary cholesterol secretion versus CYP7A1-mediated bile acid synthesis to overall reverse cholesterol transport [1]. For laboratories investigating pharmacological enhancement of transhepatic cholesterol flux through the ABCG5/G8 heterodimer, KAT681 provides a tool compound with a documented mechanistic profile that no comparator thyromimetic currently offers [2].

Application

Selection Property

Validation Focus

Atherosclerosis regression and RCT mechanistic studies

Lesion reduction and macrophage RCT data

Verify atheroprotection and RCT in target model

CETP-preserving lipoprotein metabolism studies

CETP activity neutrality

Confirm CETP activity and HDL-C pathways in CETP-expressing species

Hepatocarcinogenesis chemoprevention research

Hepatic preneoplastic lesion and γ-GT data

Assess chemopreventive vs. proliferative hepatic effects

ABCG5/G8-mediated biliary sterol secretion studies

ABCG5/G8 upregulation and phytosterol reduction

Quantify biliary sterol secretion and ABCG5/G8 expression

• [1] Tancevski I, Demetz E, Eller P, et al. The liver-selective thyromimetic T-0681 influences reverse cholesterol transport and atherosclerosis development in mice. PLoS ONE. 2010;5(1):e8722. View Source
• [2] Elbers LP, Kastelein JJ, Sjouke B. Thyroid hormone mimetics: the past, current, and future. Clin Lipidol. 2013;8(5):541-552. Table 1. PMCID: PMC3745011. View Source